Cas no 943324-08-1 (1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine structure
943324-08-1 structure
Product Name:1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
CAS No:943324-08-1
MF:C20H23BN2O4S
MW:398.283623933792
MDL:MFCD11616442
CID:832941
PubChem ID:49758896
Update Time:2024-10-25

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-(benzenesulfonyl)-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-boronic acid pinacol ester
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
    • QC-364
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • CS-0004196
    • PB28305
    • SY240614
    • SCHEMBL4616627
    • 2-Methyl-1-(phenylsulfonyl)-7-azaindole-3-boronic Acid Pinacol Ester
    • 1-(Benzenesulfonyl)-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • DTXSID40677977
    • MFCD11616442
    • 943324-08-1
    • (2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)boronic acid pinacol ester
    • AKOS025290468
    • AS-42056
    • 1H-Pyrrolo[2,3-b]pyridine,2-methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MDL： MFCD11616442
    • Inchi： 1S/C20H23BN2O4S/c1-14-17(21-26-19(2,3)20(4,5)27-21)16-12-9-13-22-18(16)23(14)28(24,25)15-10-7-6-8-11-15/h6-13H,1-5H3
    • InChI Key： XRBIXDGVQKMCJG-UHFFFAOYSA-N
    • SMILES： O=S(N1C(C)=C(B2OC(C)(C)C(C)(C)O2)C2C1=NC=CC=2)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 398.14700
  • Monoisotopic Mass: 398.1471586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 78.80000
  • LogP: 3.96170

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0050-250 MG
1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 97%
250MG
 ¥ 1,920.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0050-500 MG
1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 97%
500MG
 ¥ 3,623.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0050-1 G
1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 97%
1g
 ¥ 5,438.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0050-5 G
1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 97%
5g
 ¥ 16,005.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ0050-10 G
1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 97%
10g
 ¥ 27,205.00 2021-05-07
Chemenu
CM109154-250mg
2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 95%+
250mg
 $747 2021-08-06
Chemenu
CM109154-1g
2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 95%+
1g
 $2115 2021-08-06
Chemenu
CM109154-250mg
2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 95%+
250mg
 $396 2024-07-19
Chemenu
CM109154-1g
2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 95%+
1g
 $989 2024-07-19
Chemenu
CM109154-500mg
2-Methyl-1-(phenylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 943324-08-1 95%+
500mg
 $*** 2023-03-31

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

744209-37-8 744209-37-8
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Diglyme ;  3 h, 120 °C
Reference
Preparation of 7-azaindol-2,7-naphthyridine derivatives for the treatment of tumors
, World Intellectual Property Organization, , ,

Production Method 2

943324-07-0 943324-07-0
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
Reference
Preparation of 7-azaindole derivatives as TGFβ receptor kinase inhibitors
, Germany, , ,

Production Method 3

943324-07-0 943324-07-0
73183-34-3 73183-34-3
943324-08-1 943324-08-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ;  12 h, 90 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12 - 14, cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of pyrrolo[2,3-b]pyridines as inhibitors of Akt activity
, World Intellectual Property Organization, , ,

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Preparation Products

1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Related Literature

943324-08-1 (1-(benzenesulfonyl)-2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd